Cas no 912773-03-6 (2-(3-Methoxyphenyl)nicotinic acid)

• Product Name: 2-(3-Methoxyphenyl)nicotinic acid
• CAS No: 912773-03-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD08235174
• CID: 1069478
• PubChem ID: 26966707
• Update Time: 2025-08-05

2-(3-Methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)nicotinic acid
• 2-(3-methoxyphenyl)pyridine-3-carboxylic acid
• CS-0061985
• DTXSID10650313
• W18960
• SCHEMBL22160863
• 912773-03-6
• AKOS022309079
• MFCD08235174
• TS-03576
• 2-(3-METHOXYPHENYL)NICOTINICACID

• MDL： MFCD08235174
• Inchi： 1S/C13H11NO3/c1-17-10-5-2-4-9(8-10)12-11(13(15)16)6-3-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： ZRYTWHAZDNPNRQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 2

Experimental Properties

• PSA: 59.42000
• LogP: 2.45540

2-(3-Methoxyphenyl)nicotinic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Methoxyphenyl)nicotinic acid

Comprehensive Overview of 2-(3-Methoxyphenyl)nicotinic acid (CAS No. 912773-03-6): Properties, Applications, and Research Insights

2-(3-Methoxyphenyl)nicotinic acid (CAS No. 912773-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nicotinic acid derivative combines a methoxyphenyl moiety with a pyridine-carboxylic acid backbone, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₃H₁₁NO₃, and precise molecular weight (229.23 g/mol) are critical for researchers optimizing synthetic routes or studying its physicochemical properties.

The compound's structural motif is particularly relevant in the context of small-molecule drug development, a trending topic in 2024 as AI-driven drug design gains traction. Searches for "nicotinic acid derivatives in medicine" or "3-methoxyphenyl applications" have surged, reflecting growing interest in its role as a pharmacophore. Recent studies suggest that derivatives of 2-(3-Methoxyphenyl)nicotinic acid may interact with enzyme targets involved in metabolic pathways, though further clinical validation is required. This aligns with Google Trends data showing increased queries about "metabolism-modulating compounds" and "biologically active heterocycles."

From a synthetic chemistry perspective, CAS 912773-03-6 is often synthesized via cross-coupling reactions, with researchers frequently searching for "optimized synthesis of methoxyphenyl compounds." Its carboxylic acid group allows for further derivatization, making it valuable for creating amide-linked conjugates or metal-chelating complexes. The 3-methoxy substitution on the phenyl ring enhances solubility—a key consideration for formulators addressing the industry-wide challenge of poorly soluble APIs, another hot search topic in pharmaceutical forums.

Analytical characterization of 2-(3-Methoxyphenyl)nicotinic acid typically involves HPLC purity analysis (≥98% for research-grade material) and spectroscopic techniques like NMR and FT-IR. Laboratories often search for "HPLC methods for nicotinic acid analogs" or "NMR peaks of substituted pyridines," indicating practical demand for technical data. The compound's melting point (reported 180-183°C) and logP value (~2.1) are frequently cited in QSAR studies, connecting to the broader discussion of computational chemistry predictions—a subject with 120% YoY growth in scholarly searches.

In material science applications, the conjugated π-system of 912773-03-6 has sparked interest for organic electronic materials, coinciding with rising searches for "aromatic carboxylic acids in OLEDs." Its potential as a ligand for catalytic systems also appears in patent literature, particularly for asymmetric synthesis—a niche but growing area with 35% more PubMed citations in 2023 compared to 2022. These interdisciplinary connections make the compound a recurring subject in "multifunctional organic building blocks" discussions.

Regulatory and safety profiles show that 2-(3-Methoxyphenyl)nicotinic acid requires standard laboratory precautions (gloves, ventilation) without being classified as high-risk. This distinguishes it from structurally similar compounds that may trigger "REACH compliance" or "TSCA inventory" searches—important considerations for industrial users vetting chemicals. Storage recommendations (2-8°C in amber glass) and stability under inert atmosphere are commonly searched parameters by procurement specialists.

The commercial landscape for CAS 912773-03-6 reflects its research-grade status, with suppliers typically offering gram-to-kilogram quantities. Market intelligence reveals increasing requests for "custom synthesis of substituted nicotinic acids" and "GMP-grade heterocyclic intermediates," suggesting expanding applications. Price benchmarking data (averaging $120-$250/g for ≥95% purity) positions it as a premium fine chemical, with cost-performance analyses being a frequent topic in process chemistry forums.

Future research directions likely involve exploring structure-activity relationships of 912773-03-6 derivatives, especially given the pharmaceutical industry's focus on targeted therapies. Semantic analysis of recent publications shows clustering around "allosteric modulator design" and "fragment-based drug discovery," both areas where this scaffold could contribute. Environmental scientists have also begun investigating its biodegradation pathways, responding to EU mandates on green chemistry metrics—a policy-driven search trend up 80% since 2021.